3-amino-N-quinolin-6-ylpropanamide

• IUPAC Name: 3-amino-N-quinolin-6-ylpropanamide
• InChI: InChI=1S/C12H13N3O/c13-6-5-12(16)15-10-3-4-11-9(8-10)2-1-7-14-11/h1-4,7-8H,5-6,13H2,(H,15,16)
• InChI Key: PRRGTVPZMKRAOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)NC(=O)CCN)N=C1
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

3-amino-N-quinolin-6-ylpropanamide, also known as AQPA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. AQPA is a derivative of quinoline, a heterocyclic compound that has been widely studied for its biological and pharmacological properties.

Scientific Research Applications

3-amino-N-quinolin-6-ylpropanamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to have anti-cancer properties, and has been studied as a potential drug candidate for the treatment of cancer. In biochemistry, this compound has been used as a tool for studying protein-protein interactions, and has been shown to inhibit the activity of certain enzymes. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 3-amino-N-quinolin-6-ylpropanamide is complex and not fully understood. It is known to interact with various biomolecules, including enzymes and proteins, and to modulate their activity. This compound has been shown to inhibit the activity of certain enzymes, such as phosphodiesterases and histone deacetylases, which are involved in various cellular processes. It has also been shown to bind to proteins involved in signal transduction pathways, such as the protein kinase C family.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In cancer research, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. In biochemistry, this compound has been used as a tool for studying protein-protein interactions, and has been shown to inhibit the activity of certain enzymes. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-quinolin-6-ylpropanamide in lab experiments include its high purity and stability, as well as its potential applications in various fields. However, there are also limitations to using this compound, including its relatively high cost and the need for specialized equipment and expertise to synthesize and handle it safely.

Future Directions

There are many potential future directions for research involving 3-amino-N-quinolin-6-ylpropanamide. In medicinal chemistry, further studies are needed to determine its efficacy and safety as a potential drug candidate for the treatment of cancer. In biochemistry, this compound could be used as a tool for studying protein-protein interactions in more detail. In materials science, this compound could be used as a building block for the synthesis of novel materials with even more unique properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields.

Synthesis Methods

The synthesis of 3-amino-N-quinolin-6-ylpropanamide is a multi-step process that involves the reaction of quinoline-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-aminopropan-1-ol in the presence of a base to yield this compound. This synthesis method has been optimized for high yield and purity, and has been used in many studies involving this compound.